Cas no 918814-66-1 (Benzaldehyde, 2,4-dihydroxy-6-(3-methylbutoxy)-3-(3-methylbutyl)-)

• Product Name: Benzaldehyde, 2,4-dihydroxy-6-(3-methylbutoxy)-3-(3-methylbutyl)-
• CAS No: 918814-66-1
• MF: C₁₇H₂₆O₄
• MW: 294.385945796967
• CID: 770527
• PubChem ID: 44421734
• Update Time: 2025-04-19

Benzaldehyde, 2,4-dihydroxy-6-(3-methylbutoxy)-3-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,4-dihydroxy-6-(3-methylbutoxy)-3-(3-methylbutyl)-
• 2,4-dihydroxy-6-(3-methylbutoxy)-3-(3-methylbutyl)benzaldehyde
• CHEMBL225346
• 2,4-dihydroxy-6-(3-methylbutoxy)-3-(3-methylbutyl) benzaldehyde
• 918814-66-1
• DTXSID80658907

• Inchi： 1S/C17H26O4/c1-11(2)5-6-13-15(19)9-16(14(10-18)17(13)20)21-8-7-12(3)4/h9-12,19-20H,5-8H2,1-4H3
• InChI Key： NCDKHUIAGUORET-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=C(C=1C=O)O)CCC(C)C)O)CCC(C)C

Computed Properties

• Exact Mass: 294.18310931g/mol
• Monoisotopic Mass: 294.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.8Ų